Cas no 1354705-66-0 (4-Iodo-1,5-dimethyl-3-nitro-1H-pyrazole)

• Product Name: 4-Iodo-1,5-dimethyl-3-nitro-1H-pyrazole
• CAS No: 1354705-66-0
• MF: C₅H₆IN₃O₂
• MW: 267.024512767792
• MDL: MFCD24539555
• CID: 5179178
• PubChem ID: 60136678
• Update Time: 2026-03-05

4-Iodo-1,5-dimethyl-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-1,5-dimethyl-3-nitro-1H-pyrazole

• MDL： MFCD24539555
• Inchi： 1S/C5H6IN3O2/c1-3-4(6)5(9(10)11)7-8(3)2/h1-2H3
• InChI Key： AIOZUEMLIBWQDV-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(I)C([N+]([O-])=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Additional information on 4-Iodo-1,5-dimethyl-3-nitro-1H-pyrazole

Comprehensive Overview of 4-Iodo-1,5-dimethyl-3-nitro-1H-pyrazole (CAS No. 1354705-66-0)

4-Iodo-1,5-dimethyl-3-nitro-1H-pyrazole (CAS No. 1354705-66-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitro-substituted pyrazole derivative is characterized by its unique molecular structure, which includes an iodine atom at the 4-position, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The compound's CAS number 1354705-66-0 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Its iodo-functional group enhances reactivity, enabling cross-coupling reactions like Suzuki-Miyaura and Sonogashira couplings, which are pivotal in modern organic synthesis. This property aligns with the growing demand for efficient synthetic methodologies in the development of novel therapeutics and functional materials.

In recent years, the scientific community has focused on nitro-heterocycles due to their diverse biological activities. 4-Iodo-1,5-dimethyl-3-nitro-1H-pyrazole exemplifies this trend, as its nitro group contributes to electron-withdrawing effects, influencing the compound's stability and reactivity. Such features are particularly relevant in the design of enzyme inhibitors and antimicrobial agents, addressing global challenges like antibiotic resistance.

From an industrial perspective, the compound's methyl substituents at the 1- and 5-positions enhance its lipophilicity, a property highly sought after in the development of bioactive molecules. This attribute is frequently discussed in forums and publications related to medicinal chemistry optimization, reflecting its alignment with current research priorities. Additionally, its iodine atom offers opportunities for radiolabeling, a technique gaining traction in diagnostic imaging and drug metabolism studies.

The synthesis of 4-Iodo-1,5-dimethyl-3-nitro-1H-pyrazole typically involves multi-step protocols, including nitration and halogenation reactions. These processes are often optimized for green chemistry principles, a topic of high interest in sustainable science. Researchers are exploring catalytic systems and solvent-free conditions to minimize environmental impact, responding to the increasing emphasis on eco-friendly synthesis in peer-reviewed literature and grant proposals.

Analytical characterization of this compound employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for verifying purity and structural integrity, particularly in quality control for pharmaceutical applications. The compound's spectral data is often shared in open-access databases, supporting the open science movement that accelerates collaborative research.

In material science, the electron-deficient nature of 4-Iodo-1,5-dimethyl-3-nitro-1H-pyrazole makes it a candidate for designing organic semiconductors and nonlinear optical materials. This application aligns with the surge in demand for flexible electronics and energy storage solutions, topics dominating scientific conferences and patent filings. Its potential in photovoltaic research is also being investigated, given the global push toward renewable energy technologies.

Regulatory aspects of handling CAS 1354705-66-0 emphasize proper storage under inert conditions due to its sensitivity to light and moisture. While not classified as hazardous under standard protocols, prudent laboratory practices are recommended—a point frequently highlighted in chemical safety webinars and OSHA guidelines. This precautionary approach reflects the broader industry shift toward responsible research innovation.

Future research directions for this compound may explore its structure-activity relationships in greater depth, particularly through computational modeling and high-throughput screening. Such studies could unlock new applications in precision medicine or catalysis, areas receiving substantial funding in both academic and corporate R&D budgets. The compound's versatility ensures its continued relevance in addressing emerging scientific challenges.